Cas no 2090248-70-5 (2,5-dichloroquinolin-4-amine)

• Product Name: 2,5-dichloroquinolin-4-amine
• CAS No: 2090248-70-5
• MF: C₉H₆Cl₂N₂
• MW: 213.063339710236
• MDL: MFCD30668377
• CID: 5238878
• Update Time: 2025-05-26

2,5-dichloroquinolin-4-amine Chemical and Physical Properties

Names and Identifiers

• 4-Quinolinamine, 2,5-dichloro-
• 2,5-dichloroquinolin-4-amine

• MDL： MFCD30668377
• Inchi： 1S/C9H6Cl2N2/c10-5-2-1-3-7-9(5)6(12)4-8(11)13-7/h1-4H,(H2,12,13)
• InChI Key： ZUGBHVQBVNNAQB-UHFFFAOYSA-N
• SMILES： N1C2C(=C(Cl)C=CC=2)C(N)=CC=1Cl

Additional information on 2,5-dichloroquinolin-4-amine

Introduction to 2,5-dichloroquinolin-4-amine (CAS No. 2090248-70-5)

2,5-dichloroquinolin-4-amine, identified by the Chemical Abstracts Service Number (CAS No.) 2090248-70-5, is a significant heterocyclic compound that has garnered considerable attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the quinoline family, a class of nitrogen-containing aromatic organic compounds known for their diverse biological activities and applications in drug development. The structural features of 2,5-dichloroquinolin-4-amine, particularly the presence of chlorine substituents at the 2-position and 5-position of the quinoline ring and an amine group at the 4-position, contribute to its unique chemical properties and potential therapeutic benefits.

The synthesis and characterization of 2,5-dichloroquinolin-4-amine have been extensively studied due to its promising pharmacological profile. Quinoline derivatives are well-documented for their antimicrobial, antimalarial, and anti-inflammatory properties. The introduction of chlorine atoms at specific positions on the quinoline scaffold enhances the compound's ability to interact with biological targets, making it a valuable scaffold for drug discovery. Specifically, the electron-withdrawing nature of chlorine atoms can modulate the electronic properties of the quinoline ring, influencing its reactivity and binding affinity to enzymes and receptors.

In recent years, 2,5-dichloroquinolin-4-amine has been explored as a potential lead compound in the development of novel therapeutic agents. Its structural motif is reminiscent of several FDA-approved drugs that exhibit potent activity against various diseases. For instance, derivatives of quinoline have been investigated for their role in combating resistant bacterial infections and viral pathogens. The amine group at the 4-position provides a site for further functionalization, allowing chemists to modify the compound's properties tailored to specific therapeutic needs.

One of the most compelling aspects of 2,5-dichloroquinolin-4-amine is its versatility in medicinal chemistry. Researchers have utilized this compound as a building block to design more complex molecules with enhanced pharmacological effects. The chlorine substituents serve as handles for cross-coupling reactions, enabling the introduction of additional functional groups such as hydroxyls, carboxylic acids, or heterocyclic moieties. Such modifications can improve solubility, bioavailability, and target specificity.

The biological activity of 2,5-dichloroquinolin-4-amine has been evaluated in various preclinical models. Studies have demonstrated its potential in inhibiting key enzymes involved in pathogenic processes. For example, it has shown promise in disrupting bacterial biofilm formation by interfering with quorum-sensing mechanisms. Additionally, its ability to modulate inflammatory pathways has made it a candidate for treating chronic inflammatory diseases. The compound's interaction with cellular receptors and enzymes has been investigated using computational modeling and spectroscopic techniques.

Advances in synthetic methodologies have further facilitated the exploration of 2,5-dichloroquinolin-4-amine derivatives. Modern techniques such as transition-metal-catalyzed reactions and flow chemistry have enabled efficient production scales suitable for large-scale screening programs. These innovations have accelerated the discovery process by allowing rapid access to structurally diverse libraries of quinoline-based compounds.

The pharmacokinetic properties of 2,5-dichloroquinolin-4-amine are also subjects of interest in drug development. Researchers are assessing its metabolic stability, distribution patterns, and excretion pathways to optimize its therapeutic index. Understanding these parameters is crucial for designing prodrugs or formulations that enhance efficacy while minimizing side effects.

Recent publications highlight novel applications of 2,5-dichloroquinolin-4-amine in addressing emerging health challenges. For instance, its derivatives have been tested against drug-resistant strains of Mycobacterium tuberculosis, a significant global health concern. The compound's ability to penetrate bacterial cell walls and disrupt essential metabolic processes makes it a promising candidate for developing new antibiotics.

The role of computational chemistry in studying 2,5-dichloroquinolin-4-amine cannot be overstated. Molecular docking simulations have provided insights into how this compound interacts with biological targets at an atomic level. These studies help predict binding affinities and identify key residues critical for drug action. By integrating experimental data with computational models, researchers can refine their understanding of the compound's mechanism of action.

In conclusion, 2 ,5 -dichloroquinolin -4 -amine (CAS No . 2090248 -70 -5 ) represents a fascinating subject of study in pharmaceutical chemistry . Its unique structural features , coupled with its diverse biological activities , make it a valuable scaffold for developing novel therapeutic agents . Ongoing research continues to uncover new possibilities for this compound , underscoring its importance in addressing current and future challenges in medicine . As synthetic methods improve and our understanding deepens , we can anticipate further breakthroughs derived from this versatile quinoline derivative .